Cas no 164670-46-6 (2-Chloro-3-piperazin-1-yl-quinoxaline)

• Product Name: 2-Chloro-3-piperazin-1-yl-quinoxaline
• CAS No: 164670-46-6
• MF: C₁₂H₁₃ClN₄
• MW: 248.71142077446
• CID: 2118075
• PubChem ID: 3846837
• Update Time: 2025-04-21

2-Chloro-3-piperazin-1-yl-quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-piperazin-1-yl-quinoxaline
• 2-chloro-3-piperazin-1-ylquinoxaline
• 2-Chloro-3-(piperazin-1-yl)quinoxaline
• CHEMBL7022
• EN300-18648634
• AKOS016342769
• 2-chloro-3-(1-piperazinyl)quinoxaline
• STL467794
• 164670-46-6
• 2-chloro-3-piperazinyl quinoxaline
• SCHEMBL4307835
• DB-064552
• MRDAZRADHJDBEF-UHFFFAOYSA-N
• Quinoxaline, 2-chloro-3-(1-piperazinyl)-
• 2-chloro-3-piperazin-1-yl-quinoxalin
• DTXSID20397242
• DTXCID50348101

• MDL： MFCD05182221
• Inchi： 1S/C12H13ClN4/c13-11-12(17-7-5-14-6-8-17)16-10-4-2-1-3-9(10)15-11/h1-4,14H,5-8H2
• InChI Key： MRDAZRADHJDBEF-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)N1CCNCC1

Computed Properties

• Exact Mass: 248.0828741g/mol
• Monoisotopic Mass: 248.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41Ų